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Abstract
Chloromethyl Isopropyl Carbonate (CMIC), a versatile bifunctional reagent, has emerged as

a critical building block in contemporary organic synthesis, particularly within the

pharmaceutical and agrochemical industries. Its unique chemical architecture, featuring a

reactive chloromethyl group and an isopropyl carbonate moiety, enables the efficient

introduction of the isopropyloxycarbonylmethyl group, a key structural motif in several active

pharmaceutical ingredients (APIs) and bioactive molecules. This technical guide provides a

comprehensive overview of the fundamental properties, synthesis, and applications of CMIC,

with a pronounced focus on its indispensable role in the manufacturing of the antiviral drug

Tenofovir Disoproxil Fumarate. Detailed experimental protocols, quantitative data analysis, and

mechanistic visualizations are presented to offer a thorough understanding of CMIC's synthetic

utility.

Introduction to Chloromethyl Isopropyl Carbonate
(CMIC)
Chloromethyl Isopropyl Carbonate, with the CAS number 35180-01-9, is a colorless to pale

yellow liquid characterized by the molecular formula C₅H₉ClO₃.[1][2] It is a key organic

intermediate primarily utilized for the introduction of an isopropyloxycarbonylmethyl protecting

group or as a linker in the synthesis of more complex molecules.[3] The reactivity of CMIC is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b029452?utm_src=pdf-interest
https://www.benchchem.com/product/b029452?utm_src=pdf-body
https://www.benchchem.com/product/b029452?utm_src=pdf-body
https://www.benchchem.com/product/b029452?utm_src=pdf-body
https://www.nbinno.com/?news/gp-chloromethyl-isopropyl-carbonate-a-comprehensive-overview
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0223267.htm
https://apicule.com/api-intermediates/chloromethyl-isopropyl-carbonate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


centered around its two principal functional groups: the highly reactive chloromethyl group,

which is susceptible to nucleophilic substitution, and the isopropyl carbonate group.[4] This

dual functionality makes it an invaluable reagent in multi-step synthetic sequences.

The primary industrial significance of CMIC lies in its application as a crucial raw material in the

synthesis of Tenofovir Disoproxil Fumarate, a cornerstone medication for the treatment of

HIV/AIDS and Hepatitis B.[4][5] Beyond this prominent role, CMIC also serves as a versatile

reagent in the broader field of organic synthesis, including the production of carbamate-based

agrochemicals such as insecticides, herbicides, and fungicides.[1]

Physicochemical and Spectroscopic Properties of
CMIC
A thorough understanding of the physical and chemical properties of CMIC is essential for its

safe handling and effective use in synthesis.

Property Value Reference

Molecular Formula C₅H₉ClO₃ [1]

Molecular Weight 152.58 g/mol [1]

CAS Number 35180-01-9 [1]

Appearance
Clear, colorless to pale yellow

liquid
[1][5]

Boiling Point 66 °C @ 16 Torr [2]

Density ~1.14 g/cm³ [2]

Solubility

Soluble in chloroform,

methanol, and

dimethylformamide.

[5]

While detailed spectroscopic data for CMIC itself is not extensively published in readily

available literature, its structure is confirmed through standard analytical techniques during its

synthesis and quality control. The presence of the chloromethyl and isopropyl carbonate

groups would give rise to characteristic signals in ¹H NMR, ¹³C NMR, and IR spectroscopy.
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The Cornerstone Application: Synthesis of
Tenofovir Disoproxil Fumarate
The most significant application of CMIC is in the esterification of Tenofovir (also known as

(R)-9-[2-(Phosphonomethoxy)propyl]adenine or PMPA) to produce its prodrug, Tenofovir

Disoproxil. This chemical modification is crucial as it enhances the oral bioavailability of

Tenofovir.

Reaction Mechanism and Workflow
The synthesis of Tenofovir Disoproxil from Tenofovir and CMIC proceeds via a nucleophilic

substitution reaction. The phosphonic acid group of Tenofovir, typically deprotonated by a base,

acts as the nucleophile, attacking the electrophilic carbon of the chloromethyl group in CMIC.

This results in the formation of a new P-O-C bond and the displacement of the chloride ion. The

reaction is carried out for both phosphonate hydroxyl groups to yield the "disoproxil" ester.
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Reactants

Reagents & Conditions

Products

Final Processing

Tenofovir (PMPA)

Tenofovir Disoproxil

Esterification

Chloromethyl Isopropyl Carbonate (CMIC)

Base
(e.g., Triethylamine)

Solvent
(e.g., NMP, Toluene)

Temperature
(50-60 °C)

Tenofovir Disoproxil Fumarate

Salt Formation

Triethylamine Hydrochloride

Fumaric Acid
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Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029452#role-of-cmic-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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